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Compound of Interest

Compound Name: m-PEG9-azide

Cat. No.: B11825631 Get Quote

This guide provides a comprehensive overview of methoxy-poly(ethylene glycol)-azide with

nine repeating ethylene glycol units (m-PEG9-azide), a versatile heterobifunctional linker

critical in bioconjugation, drug delivery, and the development of advanced therapeutics such as

antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).

Core Properties and Structure
m-PEG9-azide is a hydrophilic molecule featuring a terminal methoxy group and an azide

functional group. The PEG chain enhances solubility and biocompatibility, while the azide group

enables highly specific and efficient conjugation through "click chemistry" reactions.

The fundamental chemical and physical properties of m-PEG9-azide are summarized in the

table below.

Property Value

Molecular Formula C₁₉H₃₉N₃O₉

Molecular Weight 453.53 g/mol [1][2]

CAS Number 1354521-95-1[1][2]

SMILES
COCCOCCOCCOCCOCCOCCOCCOCCOCCN

=[N+]=[N-][1]

Purity > 96%
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Chemical Structure
The structure of m-PEG9-azide consists of a methoxy-terminated polyethylene glycol chain

with nine ethylene oxide units, capped with an azide group.

Reagent Preparation

Reaction

Purification

Prepare Alkyne-Molecule
Stock Solution

Combine Alkyne-Molecule
and m-PEG9-azide

Prepare m-PEG9-azide
Stock Solution

Prepare CuSO₄

Stock Solution

Premix CuSO₄ and THPTA

Prepare THPTA
Stock Solution

Prepare Sodium Ascorbate
Stock Solution (Fresh)

Initiate with
Sodium Ascorbate

Add Copper-Ligand
Complex to Reaction

Incubate at Room Temperature
(1-2 hours)

Purify Conjugate
(e.g., SEC, Dialysis)

Analyze Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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